![molecular formula C18H17N3O3S B2402640 N-(4,5-dimethylthiazol-2-yl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide CAS No. 2034278-32-3](/img/structure/B2402640.png)
N-(4,5-dimethylthiazol-2-yl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide
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Overview
Description
N-(4,5-dimethylthiazol-2-yl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Derivative Syntheses
N-(4,5-dimethylthiazol-2-yl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide has been utilized in the synthesis of various heterocyclic derivatives. Bacchi et al. (2005) demonstrated its use in palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions to yield tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives. These reactions were performed under oxidative carbonylation conditions, producing compounds with potential applications in various scientific fields, such as medicinal and organic chemistry (Bacchi et al., 2005).
Role in Drug Discovery
This compound has been instrumental in drug discovery research. For example, Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. These inhibitors have shown promising results in tumor stasis in various cancer models, illustrating the compound's relevance in oncology research (Schroeder et al., 2009).
Synthesis of Novel Compounds
This compound is also used in the synthesis of novel compounds with potential pharmacological activities. A study by Abu‐Hashem et al. (2020) involved using it to synthesize new heterocyclic compounds like benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These compounds were evaluated for their cyclooxygenase inhibitory activities and demonstrated significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).
Antimicrobial and Antitubercular Activities
Research on this compound extends to antimicrobial and antitubercular activities. Amini et al. (2008) synthesized N,N-diaryl-4-(4,5-dichloroimidazole-2-yl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxamides and evaluated their antitubercular activity against Mycobacterium tuberculosis. Some synthesized compounds exhibited moderate activity, highlighting potential therapeutic uses (Amini et al., 2008).
Mechanism of Action
Target of Action
Similar compounds with a 4,5-dimethylthiazol-2-yl group are often associated with cellular viability assays, suggesting potential interactions with cellular metabolic processes .
Mode of Action
Compounds with a similar 4,5-dimethylthiazol-2-yl group, such as in the mtt assay, are known to be reduced by mitochondrial dehydrogenases in metabolically active cells to form a water-insoluble blue formazan . This suggests that the compound might interact with mitochondrial dehydrogenases, affecting cellular metabolic activity.
Properties
IUPAC Name |
N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methoxy-6-oxo-1-phenylpyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c1-11-12(2)25-18(19-11)20-17(23)14-10-21(13-7-5-4-6-8-13)16(22)9-15(14)24-3/h4-10H,1-3H3,(H,19,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYBLMGFSQSCLFN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C2=CN(C(=O)C=C2OC)C3=CC=CC=C3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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